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Compound of Interest

Compound Name: Hth-01-015

Cat. No.: B15620419 Get Quote

This document provides crucial safety and logistical information for the proper disposal of HTH-
01-015, a potent and selective NUAK1 inhibitor. The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Chemical and Physical Properties Summary
A clear understanding of the chemical and physical properties of HTH-01-015 is fundamental

for its safe handling and disposal.
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Property Value

Chemical Name

5,13-Dihydro-4,5,13-trimethyl-2-[[1-(4-

piperidinyl)-1H-pyrazol-4-yl]amino]-6H-

naphtho[2,3-e]pyrimido[5,4-b][1][2]diazepin-6-

one

Molecular Formula C₂₆H₂₈N₈O

Molecular Weight 468.55 g/mol

Appearance Solid powder

Solubility Soluble in DMSO and ethanol

Storage Store at -20°C

CAS Number 1613724-42-7[3]

Proper Disposal Procedures
The disposal of HTH-01-015 and its containers must be conducted in accordance with all

applicable federal, state, and local environmental regulations. Laboratory personnel should

treat all chemical waste, including HTH-01-015, as hazardous unless confirmed otherwise by a

qualified professional[4].

Step 1: Waste Identification and Segregation

Identify Waste: All materials contaminated with HTH-01-015, including unused product,

solutions, and contaminated labware (e.g., pipette tips, vials, gloves), must be considered

chemical waste.

Segregate Waste: Do not mix HTH-01-015 waste with other waste streams. It should be

collected in a dedicated, properly labeled hazardous waste container[2].

Step 2: Containerization and Labeling

Use Appropriate Containers: Collect HTH-01-015 waste in a container that is compatible with

the chemical and its solvent (e.g., a high-density polyethylene container for solutions in

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b15620419?utm_src=pdf-body
https://www.benchchem.com/product/b15620419?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15620419?utm_src=pdf-body
https://www.benchchem.com/product/b15620419?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b15620419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMSO or ethanol)[2]. The container must have a secure, tight-fitting lid to prevent leaks or

spills.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "HTH-01-015," and the specific solvent used. The date of waste

accumulation should also be clearly marked[4].

Step 3: Storage of Chemical Waste

Secure Storage: Store the hazardous waste container in a designated, secure area away

from general laboratory traffic. The storage area should be well-ventilated.

Incompatible Materials: Ensure that the stored HTH-01-015 waste is not kept in proximity to

incompatible materials[2].

Step 4: Disposal

Professional Disposal Service: Arrange for the collection and disposal of the HTH-01-015
waste through a licensed and certified hazardous waste disposal company. Do not attempt to

dispose of this chemical down the drain or in the regular trash[5].

Empty Containers: Empty containers that held HTH-01-015 should be triple-rinsed with a

suitable solvent (e.g., ethanol or DMSO). The rinsate must be collected and disposed of as

hazardous waste. After triple-rinsing, the container can be disposed of as regular laboratory

glass or plastic waste, provided all labels are defaced[4].

Experimental Protocols Cited
No specific experimental protocols for the disposal of HTH-01-015 are cited in the provided

search results. The standard procedure is to follow the guidelines set by regulatory bodies and

institutional safety protocols for chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of HTH-01-015.
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HTH-01-015 Disposal Workflow
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Caption: Workflow for the safe disposal of HTH-01-015 from laboratory to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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